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Compound of Interest

Compound Name: o-Tolyl isocyanate

Cat. No.: B037814

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for o-Tolyl isocyanate
(CAS No. 614-68-6), a compound utilized in various chemical syntheses, including as an
intermediate for pesticides and pharmaceuticals.[1] Due to its hazardous properties, strict
adherence to safety protocols is imperative to ensure the well-being of laboratory personnel
and the integrity of research.

Physicochemical and Toxicological Profile

Understanding the fundamental properties of o-Tolyl isocyanate is crucial for its safe handling.
This substance is a combustible liquid that is sensitive to moisture and hydrolyzes in water.[2]

[3]

Table 1: Physicochemical Properties of o-Tolyl Isocyanate
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Property

Value

Molecular Formula

C8H7NO

Molecular Weight 133.15 g/mol [4]

Boiling Point 185 °C (lit.)[4]

Density 1.074 g/mL at 25 °C (lit.)[4]
Flash Point 92 °C (197 °F)[3] or 198°F

Refractive Index

n20/D 1.535 (lit.)[4]

Vapor Pressure

0.689 mmHg at 25°C

Solubility

Hydrolyzes in water.[3]

o-Tolyl isocyanate is classified as a hazardous substance with multiple routes of toxicity. It is

harmful if swallowed, inhaled, or in contact with skin.[2][5] It is a lachrymator, causing irritation

and tearing of the eyes.[2][5]

Table 2: Hazard Classifications for o-Tolyl Isocyanate

Hazard

Classification

Acute Toxicity (Oral, Dermal, Inhalation)

Category 4[5]

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)[5]

Serious Eye Damage/Eye Irritation

Category 2 (Causes serious eye irritation)[5]

Respiratory Sensitization

Category 1 (May cause allergy or asthma

symptoms or breathing difficulties if inhaled)[5]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (May cause respiratory irritation)[5]

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure risk.

Handling:
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e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[51[6]
» Avoid breathing mists or vapors.[5][6]

e Prevent contact with skin, eyes, and clothing by wearing appropriate personal protective
equipment (PPE).[5][7]

e Do not eat, drink, or smoke in areas where the chemical is handled.[8][9]

o Keep away from open flames, hot surfaces, and other sources of ignition.[2][5]

e Handle under an inert atmosphere and protect from moisture.[3][5]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][7]
e The storage area should be designated for corrosive materials.[5]

o Keep away from incompatible materials such as acids, strong bases, alcohols, amines, and
strong oxidizing agents.[2][9] The substance reacts violently with water.[6]

o Store locked up or in an area accessible only to authorized personnel.[6][10]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure. The following
diagram illustrates the recommended PPE for handling o-Tolyl isocyanate.

(Full-face rospion i apprcprate cartidges RicecieiCichio Hand Protection Eye and Face Protection
orpsupplied-airafsspir:ator) 0 (Chemical-resistant coveralls or suit) (Chemical-resistant gloves, e.g., nitrile or butyl rubber) (Chemical safety goggles and face shield)
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Caption: Recommended Personal Protective Equipment for handling o-Tolyl isocyanate.
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Emergency Procedures

In the event of an emergency, a clear and practiced response is crucial.
First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.
Seek immediate medical attention.[2][7] Do not use mouth-to-mouth resuscitation.[7]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[2][7] Get medical aid.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][7] Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[2][7] Seek immediate medical attention.[7]

Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation.[6]
Remove all sources of ignition.[11] Absorb the spill with an inert material such as vermiculite,
sand, or earth, and place it in a suitable container for disposal.[7] Do not allow the spill to enter

drains or waterways.[6]

The following workflow outlines the steps for responding to an o-Tolyl isocyanate spill.
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Caption: Emergency workflow for responding to an o-Tolyl isocyanate spill.
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Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[7] Disposal should be carried out by a licensed disposal company in
accordance with federal, state, and local regulations.[12] Do not dispose of the material into the
environment.[8] Contaminated packaging should be disposed of as unused product.[12]

Conclusion

o-Tolyl isocyanate is a valuable chemical intermediate, but its hazardous nature demands
rigorous safety and handling protocols. By understanding its properties, implementing proper
engineering controls, consistently using appropriate PPE, and being prepared for emergencies,
researchers can mitigate the risks associated with its use. This guide serves as a foundational
resource for establishing a safe laboratory environment for work with this compound. Always
refer to the most current Safety Data Sheet (SDS) from your supplier for the latest information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. upchemusa.com [upchemusa.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. store.p212121.com [store.p212121.com]

. SR XS ERLES =99% | Sigma-Aldrich [sigmaaldrich.com]

. fishersci.dk [fishersci.dk]

. sigmaaldrich.com [sigmaaldrich.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. chemicalbook.com [chemicalbook.com]

°
(] (o] ~ (o)) )] EEN w N =

. fishersci.com [fishersci.com]

e 10. sigmaaldrich.com [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pim-resources.coleparmer.com/sds/28695.pdf
https://www.chemicalbook.com/msds/m-tolyl-isocyanate.pdf
https://www.chemicalbook.com/msds/p-tolyl-isocyanate.pdf
https://www.chemicalbook.com/msds/m-tolyl-isocyanate.pdf
https://www.benchchem.com/product/b037814?utm_src=pdf-body
https://www.benchchem.com/product/b037814?utm_src=pdf-custom-synthesis
https://upchemusa.com/products-cat/p-tolyl-isocyanate/
https://pim-resources.coleparmer.com/sds/03519.pdf
https://store.p212121.com/o-tolyl-isocyanate/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/t40703
https://www.fishersci.dk/store/msds?partNumber=10492825&countryCode=DK&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/189278
https://pim-resources.coleparmer.com/sds/28695.pdf
https://www.chemicalbook.com/msds/p-tolyl-isocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL15255&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/mm/8.08264
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. assets.thermofisher.com [assets.thermofisher.com]
e 12. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of o-
Tolyl Isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037814+#safety-and-handling-precautions-for-o-tolyl-
isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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